Cas no 85721-08-0 (2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone)

• Product Name: 2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone
• CAS No: 85721-08-0
• MF: C₁₄H₇ClF₄O
• MW: 302.651396989822
• CID: 990954
• PubChem ID: 3020944
• Update Time: 2025-04-20

2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone
• [2-chloro-5-(trifluoromethyl)phenyl]-(4-fluorophenyl)methanone
• Methanone, [2-chloro-5-(trifluoromethyl)phenyl](4-fluorophenyl)-
• DTXSID60235033
• 85721-08-0
• 7GAU2QX8J7
• [2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL](4-FLUOROPHENYL)METHANONE
• NS00065081
• EINECS 288-418-1
• WOLOCKQZPBSLPY-UHFFFAOYSA-N

• Inchi： 1S/C14H7ClF4O/c15-12-6-3-9(14(17,18)19)7-11(12)13(20)8-1-4-10(16)5-2-8/h1-7H
• InChI Key： WOLOCKQZPBSLPY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=CC=1C(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 302.0121552g/mol
• Monoisotopic Mass: 302.0121552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų